(1-Benzamido-2-methylprop-1-en-1-yl)(triphenyl)phosphanium perchlorate
Overview
Description
(1-Benzamido-2-methylprop-1-en-1-yl)(triphenyl)phosphanium perchlorate is a useful research compound. Its molecular formula is C29H27ClNO5P and its molecular weight is 536.0. The purity is usually 95%.
The exact mass of the compound (1-Benzamido-2-methylprop-1-en-1-yl)(triphenyl)phosphanium perchlorate is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality (1-Benzamido-2-methylprop-1-en-1-yl)(triphenyl)phosphanium perchlorate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (1-Benzamido-2-methylprop-1-en-1-yl)(triphenyl)phosphanium perchlorate including the price, delivery time, and more detailed information at info@benchchem.com.
properties
CAS RN |
140173-14-4 |
|---|---|
Molecular Formula |
C29H27ClNO5P |
Molecular Weight |
536.0 |
IUPAC Name |
(1-benzamido-2-methylprop-1-enyl)-triphenylphosphanium;perchlorate |
InChI |
InChI=1S/C29H26NOP.ClHO4/c1-23(2)29(30-28(31)24-15-7-3-8-16-24)32(25-17-9-4-10-18-25,26-19-11-5-12-20-26)27-21-13-6-14-22-27;2-1(3,4)5/h3-22H,1-2H3;(H,2,3,4,5) |
InChI Key |
SPSUCWXNFXQMSZ-UHFFFAOYSA-N |
SMILES |
CC(=C(NC(=O)C1=CC=CC=C1)[P+](C2=CC=CC=C2)(C3=CC=CC=C3)C4=CC=CC=C4)C.[O-]Cl(=O)(=O)=O |
Canonical SMILES |
CC(=C(NC(=O)C1=CC=CC=C1)[P+](C2=CC=CC=C2)(C3=CC=CC=C3)C4=CC=CC=C4)C.[O-]Cl(=O)(=O)=O |
Pictograms |
Irritant |
Origin of Product |
United States |
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